![molecular formula C13H11N7O3 B2513284 7-(3-methyl-1,2,4-oxadiazol-5-yl)-2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl][1,2,4]triazolo[4,3-a]pyridin-3(2H)-one CAS No. 1396637-32-3](/img/structure/B2513284.png)
7-(3-methyl-1,2,4-oxadiazol-5-yl)-2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl][1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
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Description
7-(3-methyl-1,2,4-oxadiazol-5-yl)-2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl][1,2,4]triazolo[4,3-a]pyridin-3(2H)-one is a useful research compound. Its molecular formula is C13H11N7O3 and its molecular weight is 313.277. The purity is usually 95%.
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Scientific Research Applications
Structural and Theoretical Studies
Research on structurally related compounds has provided insights into their molecular configuration, utilizing techniques like X-ray diffraction, FT-IR spectroscopy, and theoretical calculations (HF and DFT methods). These studies help in understanding the physical and chemical properties of the compounds, including bond lengths, angles, and molecular electrostatic potential maps, which are crucial for designing molecules with desired biological activities (Gumus et al., 2018).
Synthesis and Antimicrobial Activity
Compounds within this chemical family have been synthesized and evaluated for their antimicrobial activities. For instance, some new 1,2,4-triazoles derived from isonicotinic acid hydrazide showed promising results against various microbial strains, highlighting the potential of these molecules in developing new antimicrobial agents (Bayrak et al., 2009).
Pharmacological Evaluation
Another study focused on the synthesis and pharmacological evaluation of novel derivatives, revealing significant antimicrobial activity. This underlines the potential therapeutic applications of compounds within this family, suggesting that they could be explored further for drug development (Suresh et al., 2016).
Molecular Docking Studies
In the realm of anticancer research, molecular docking studies on related compounds have identified promising candidates with potent activity against human cancer cell lines. These findings are essential for understanding the molecular basis of their activity and for further optimization to enhance their efficacy (Luo et al., 2019).
properties
IUPAC Name |
7-(3-methyl-1,2,4-oxadiazol-5-yl)-2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N7O3/c1-7-14-11(22-17-7)6-20-13(21)19-4-3-9(5-10(19)16-20)12-15-8(2)18-23-12/h3-5H,6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXGAXOWFQGJOGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)CN2C(=O)N3C=CC(=CC3=N2)C4=NC(=NO4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N7O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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